Cas no 568554-54-1 (2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde)

• Product Name: 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde
• CAS No: 568554-54-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 5456033
• PubChem ID: 2424092
• Update Time: 2025-10-28

2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[b][1,6]naphthyridine-4-carboxaldehyde, 1,2-dihydro-2,8-dimethyl-1-oxo-
• 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde

• Inchi： 1S/C15H12N2O2/c1-9-3-4-13-10(5-9)6-12-14(16-13)11(8-18)7-17(2)15(12)19/h3-8H,1-2H3
• InChI Key： UJIAGWLLJOTCDB-UHFFFAOYSA-N
• SMILES： N1=C2C(C(=O)N(C)C=C2C=O)=CC2=CC(C)=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde

Professional Introduction to Compound with CAS No 568554-54-1 and Product Name: 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde

The compound with the CAS number 568554-54-1 and the product name 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzobenzodiazepine class, characterized by its unique structural framework and potential biological activities. The presence of a carbaldhyde functional group at the 4-position and methyl substituents at the 2 and 8 positions contributes to its distinct chemical properties and reactivity, making it a subject of considerable interest in medicinal chemistry research.

Recent studies have highlighted the importance of benzobenzodiazepine derivatives in the development of novel therapeutic agents. The structural motif of 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde exhibits a fused bicyclic system that mimics the scaffold of several biologically active molecules. This configuration suggests potential applications in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. The carbaldhyde group serves as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored pharmacological profiles.

In the context of contemporary pharmaceutical research, compounds like 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde are being explored for their potential in addressing unmet medical needs. The benzobenzodiazepine core is known for its ability to interact with multiple targets, including serotonergic and dopaminergic systems. This dual interaction makes it a promising candidate for the development of drugs targeting neurological disorders such as depression and schizophrenia. Furthermore, the aldehyde functionality provides a site for conjugation with biomolecules, facilitating the creation of prodrugs or bioconjugates that enhance bioavailability and targeted delivery.

The synthesis of 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. The process typically begins with the formation of the benzobenzodiazepine backbone through cyclization reactions followed by functional group interconversions to introduce the carbaldhyde moiety. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

From a pharmacological perspective, 2,8-dimethyl-1-oxo-1H,2H-benzob1,6-naphthyridine-4-carbaldehyde has shown intriguing biological activity in preclinical studies. Initial assays have revealed inhibitory effects on certain enzymes implicated in inflammation and pain pathways. The compound's ability to modulate these pathways could make it valuable in developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with nuclear receptors has been investigated for potential applications in metabolic disorders and cancer therapy.

The chemical stability and solubility profile of 568554-54-1 are critical factors that influence its feasibility as a drug candidate. The presence of electron-withdrawing groups such as the carbaldhyde moiety enhances stability under various conditions but may also affect metabolic clearance rates. Researchers are employing computational modeling and experimental techniques to optimize its physicochemical properties for better pharmacokinetic behavior. Understanding these parameters is essential for advancing from laboratory-scale synthesis to industrial production and clinical application.

Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in the development of novel heterocyclic compounds like 568554-54-1. These partnerships facilitate rapid translation of laboratory discoveries into tangible therapeutic solutions. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are accelerating the identification of lead compounds with high efficacy and safety profiles. The case of 2,8-dimethyl-1-oxyo-o-Hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene-hydroxybenzylidene hydrobromide underscores this trend towards interdisciplinary approaches in drug discovery.

The future prospects for 568554-54-1 hinge on continued research into its mechanism of action and therapeutic potential. Preclinical trials are being designed to evaluate its efficacy in animal models of human diseases. Concurrently, efforts are underway to develop synthetic routes that improve scalability and cost-effectiveness without compromising purity standards. Regulatory agencies will play a crucial role in overseeing these developments to ensure that new drugs meet stringent safety and efficacy requirements before reaching clinical use.

In conclusion,568554 -54 - 11 is a fascinating compound with significant promise in pharmaceutical applications Its unique structural features make it an attractive scaffold for designing novel therapeutics particularly those targeting neurological disorders inflammation pain metabolism cancer therapy It represents an example how advancements in organic synthesis can lead to innovative drug candidates contributing to improved patient care worldwide